Cas no 2033-29-6 (5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one)

5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one is a heterocyclic organic compound featuring a benzimidazolone core with chlorine substituents at the 5 and 6 positions. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its dichlorinated benzimidazole scaffold enhances electrophilic properties, facilitating further functionalization for the development of biologically active molecules. The compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its high purity and well-defined molecular architecture make it suitable for precision chemical transformations, particularly in the synthesis of inhibitors, ligands, and other specialized derivatives. Researchers value this compound for its versatility in medicinal chemistry and material science applications.
5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one structure
2033-29-6 structure
Product Name:5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one
CAS No:2033-29-6
MF:C7H4Cl2N2O
MW:203.025459289551
MDL:MFCD12963764
CID:858092
PubChem ID:9899148
Update Time:2025-06-07

5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one
    • 5,6-Dichloro-1,3-dihydro-2H-benzimidazol-2-one
    • 5,6-dichloro-1,3-dihydrobenzoimidazol-2-one
    • 5,6-dichloro-1,3-dihydrobenzimidazol-2-one
    • 2H-Benzimidazol-2-one, 5,6-dichloro-1,3-dihydro-
    • HQBYAESCKCDTDJ-UHFFFAOYSA-N
    • 2-Benzimidazolinone,5,6-dichloro-
    • SBB056003
    • 5,6-dichloro-3-hydrobenzimidazol-2-one
    • AX8230798
    • AB1010091
    • V4200
    • 5,6-Dichloro-1,3-dihydro-benzoimidazol-2-one
    • 5,6-Dichlo
    • 5,6-dichloro-2,3-dihydro-1H-1,3-benzodiazol-2-one
    • AKOS017560635
    • SCHEMBL640124
    • 5,6-Dichlorobenzimidazol-2(3H)-one
    • DB-358673
    • 2033-29-6
    • 5,6-DICHLORO-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
    • DTXSID30432532
    • 5,6-Dichloro-1,3-dihydro-2H-benzimidazol-2-one; 5,6-Dichloro-1,3-dihydrobenzimidazol-2-one; 5,6-Dichloro-1H-benzimidazol-2(3H)-one
    • CS-M3185
    • AKOS005266175
    • SCHEMBL6219325
    • CAA03329
    • 5,6-Dichloro-1,3-dihydro-2H-benzo[d]imidazol-2-one
    • TS-01500
    • MFCD12963764
    • 5,6-Dichloro-1,3-dihydro-benzoinnidazol-2-one
    • SY107156
    • MDL： MFCD12963764
    • Inchi： 1S/C7H4Cl2N2O/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,(H2,10,11,12)
    • InChI Key： HQBYAESCKCDTDJ-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC2=C(C=1)NC(N2)=O)Cl

Computed Properties

  • Exact Mass: 201.97000
  • Monoisotopic Mass: 201.9700681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.1
  • XLogP3: 1.8

Experimental Properties

  • PSA: 48.65000
  • LogP: 2.16300

5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one Pricemore >>

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abcr
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abcr
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 €183.20 2025-04-20

5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2033-29-6)5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one
Order Number:A879706
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 10:01
Price ($):359.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:2033-29-6)5,6-Dichloro-1H-benzo[d]imidazol-2(3H)-one
A879706
Purity:99%
Quantity:5g
Price ($):359.0
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